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Introduction

Proteinase K is a broad-spectrum serine protease widely used in molecular biology to digest
proteins and remove contamination from nucleic acid preparations.[1][2] Its robust activity, even
in the presence of denaturing agents like SDS and urea, makes it highly effective for
applications such as genomic DNA extraction, RNA purification, and tissue digestion.[2][3][4]
However, for subsequent enzymatic steps, such as restriction digests or PCR, the complete
and irreversible inactivation of Proteinase K is critical to prevent the degradation of enzymes
and other protein reagents.[5]

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride
(AEBSF), is a non-toxic, water-soluble, and irreversible inhibitor of serine proteases, including
Proteinase K.[6][7] It serves as a superior alternative to traditional, hazardous inhibitors like
phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP) due to its lower
toxicity and enhanced stability in agueous solutions.[7][8] These notes provide a detailed
protocol for the effective inactivation of Proteinase K using Pefabloc® SC.

Mechanism of Action

Pefabloc® SC belongs to the sulfonyl fluoride family of inhibitors. The fluoride group of
Pefabloc® SC reacts with the hydroxyl group of the serine residue located in the active site of
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serine proteases like Proteinase K. This reaction forms a stable, covalent sulfonyl-enzyme
bond, resulting in the irreversible inactivation of the protease.[8]
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Mechanism of Irreversible Inhibition

Pefabloc® SC Serine Residue
(Sulfonyl Fluoride) (in Proteinase K Active Site)

Forms Covalent Bond

Inactive Proteinase K
(Acylated Enzyme)
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Workflow: gDNA Isolation for PEFGE

1. Embed Cells
in Agarose Plugs

2. Lyse Cells & Digest Proteins
(with Proteinase K)

3. Inactivate Proteinase K
(Incubate with 1-5 mM Pefabloc® SC)

4. Wash Plugs
(e.g., TE Buffer)

5. Perform Restriction
Enzyme Digestion

End
(Ready for PFGE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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